Cas no 74148-51-9 (Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-)

• Product Name: Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-
• CAS No: 74148-51-9
• MF: C₂₅H₃₆O₉
• MW: 480.54794883728
• CID: 577503
• Update Time: 2025-04-19

Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)- Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-
• Excelsin【terpen】
• Excelsin
• Excelsin (Ailanthus)

• Inchi： 1S/C25H36O9/c1-6-10(2)20(29)34-17-16-12(4)18(27)25(31)22-23(5)13(11(3)7-14(26)19(23)28)8-15(33-21(17)30)24(16,22)9-32-25/h7,10,12-19,22,26-28,31H,6,8-9H2,1-5H3
• InChI Key： OQQPVKBRTSQMEC-UHFFFAOYSA-N
• SMILES： CCC(C(OC1C(=O)OC2C34C1C(C(C(C3C1(C(C2)C(C)=CC(O)C1O)C)(OC4)O)O)C)=O)C

Computed Properties

• Exact Mass: 480.236
• Monoisotopic Mass: 480.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids